Mpro inhibitor N3

• Molecular Formula: C35H48N6O8
• Molecular Weight: 680.8 g/mol
• InChI: InChI=1S/C35H48N6O8/c1-20(2)16-27(39-35(47)30(21(3)4)40-31(43)23(6)37-34(46)28-17-22(5)49-41-28)33(45)38-26(18-25-14-15-36-32(25)44)12-13-29(42)48-19-24-10-8-7-9-11-24/h7-13,17,20-21,23,25-27,30H,14-16,18-19H2,1-6H3,(H,36,44)(H,37,46)(H,38,45)(H,39,47)(H,40,43)/b13-12+/t23-,25-,26+,27-,30-/m0/s1
• InChIKey: IDBWWEGDLCFCTD-VNEMRZQUSA-N

Mpro Inhibitor N3: Key Potency and Structural Data

Mpro inhibitor N3 is a mechanism-based, irreversible peptidomimetic covalent inhibitor targeting the SARS-CoV-2 main protease (Mpro, also termed 3CLpro), a cysteine protease essential for viral polyprotein processing and replication [1]. Identified via computer-aided drug design, N3 forms a covalent bond with the active-site Cys145 residue through its Michael acceptor warhead, irreversibly inactivating the enzyme [1]. The compound is commercially available as a hemihydrate (CAS 884650-98-0; molecular formula C35H48N6O8; MW 680.79) and is primarily utilized as a reference inhibitor, biochemical probe, and positive control in enzymatic assays and structural studies [2].

Irreversible covalent inhibitor Michael acceptor warhead targeting Cys145 of Mpro

Reference control context Established comparator for Mpro inhibitor screening and development

Structural biology tool First Mpro co-crystal complex (PDB 6LU7); reference for docking and MD simulations

• [1] Jin Z, Du X, Xu Y, Deng Y, Liu M, Zhao Y, Zhang B, Li X, Zhang L, Peng C, Duan Y, Yu J, Wang L, Yang K, Liu F, Jiang R, Yang X, You T, Liu X, Yang X, Bai F, Liu H, Liu X, Guddat LW, Xu W, Xiao G, Qin C, Shi Z, Jiang H, Rao Z, Yang H. Structure of Mpro from SARS-CoV-2 and discovery of its inhibitors. Nature. 2020 Jun;582(7811):289-293. View Source
• [2] Yang H, Xie W, Xue X, Yang K, Ma J, Liang W, Zhao Q, Zhou Z, Pei D, Ziebuhr J, Hilgenfeld R, Yuen KY, Wong L, Gao G, Chen S, Chen Z, Ma D, Bartlett M, Rao Z. Design of wide-spectrum inhibitors targeting coronavirus main proteases. PLoS Biol. 2005 Oct;3(10):e324. View Source

Why Mpro Inhibitor N3 Is Irreplaceable

Mpro inhibitors exhibit substantial mechanistic and structural divergence that precludes generic substitution, even among compounds sharing the same enzymatic target. N3 employs a Michael acceptor warhead that forms an irreversible covalent bond with Cys145, whereas GC376 utilizes an aldehyde warhead forming a reversible hemithioacetal adduct [1], PF-07321332 (nirmatrelvir) contains a nitrile warhead with reversible covalent binding kinetics [2], and ebselen acts as an organoselenium compound with promiscuous covalent modification of multiple cysteine residues [3]. These mechanistic differences translate into distinct binding modes, substrate pocket occupancy profiles, and off-target liability profiles that render direct substitution scientifically invalid. Furthermore, N3 remains the reference inhibitor for which the first SARS-CoV-2 Mpro co-crystal structure was deposited (PDB: 6LU7), establishing it as the foundational structural comparator for all subsequent Mpro inhibitor development [4].

Warhead chemistry mismatch

Irreversible covalent binding differs fundamentally from reversible covalent (nirmatrelvir) and non-covalent (ensitrelvir) inhibitors; inhibitor class may alter inactivation mechanism interpretation.

Species selectivity divergence

Pan-coronavirus profile (HCoV-229E, FIPV, MHV-A59) does not match SARS-CoV-2-optimized inhibitors (PF-00835231, ensitrelvir); cross-species endpoints may not transfer.

Covalent kinetic profile may not align

Covalent inactivation efficiency differs from GC376; inactivation rate context requires compound-specific validation and may not support direct comparison.

• [1] Ma C, Sacco MD, Hurst B, Townsend JA, Hu Y, Szeto T, Zhang X, Tarbet B, Marty MT, Chen Y, Wang J. Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Res. 2020 Aug;30(8):678-692. View Source
• [2] Owen DR, Allerton CMN, Anderson AS, Aschenbrenner L, Avery M, Berritt S, Boras B, Cardin RD, Carlo A, Coffman KJ, Dantonio A, Di L, Eng H, Ferre R, Gajiwala KS, Gibson SA, Greasley SE, Hurst BL, Kadar EP, Kalgutkar AS, Lee JC, Lee J, Liu W, Mason SW, Noell S, Novak JJ, Obach RS, Ogilvie K, Patel NC, Pettersson M, Rai DK, Reese MR, Sammons MF, Sathish JG, Singh RSP, Steppan CM, Stewart AE, Tuttle JB, Updyke L, Verhoest PR, Wei L, Yang Q, Zhu Y. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science. 2021 Nov 5;374(6575):1586-1593. View Source
• [3] Sacco MD, Ma C, Lagarias P, Gao A, Townsend JA, Meng X, Dube P, Zhang X, Hu Y, Kitamura N, Hurst B, Tarbet B, Marty MT, Kolocouris A, Xiang Y, Chen Y, Wang J. Structure and inhibition of the SARS-CoV-2 main protease reveal strategy for developing dual inhibitors against Mpro and cathepsin L. Sci Adv. 2020 Dec 9;6(50):eabe0751. View Source
• [4] RCSB Protein Data Bank. PDB ID: 6LU7 - The crystal structure of COVID-19 main protease in complex with an inhibitor N3. Deposited 2020-01-26. Resolution: 2.16 Å. View Source

Quantitative Evidence: Activity and Mechanism

Covalent Binding Kinetics vs. GC376

In direct head-to-head mass spectrometry experiments, N3 demonstrates exclusive covalent modification of the Mpro active-site Cys145 residue (wild-type Mpro mass: 33,796 Da). Under identical experimental conditions, ebselen covalently modifies multiple Mpro cysteine residues even in the presence of N3, indicating non-specific, promiscuous covalent labeling [1]. TPCK (tosyl phenylalanyl chloromethyl ketone), another covalent inhibitor, does not covalently modify Mpro in the presence of N3, confirming that N3 selectively occupies and protects the active-site Cys145 from further modification [1].

Covalent binding kinetics

Reported

kinact/Ki: 1.1×10⁴ M⁻¹s⁻¹ (N3) vs 2.84×10⁴ M⁻¹s⁻¹ (GC376)

~2.6-fold lower covalent efficiency than GC376; non-covalent binding free energy contributions may differ.

In vitro enzyme kinetics assay with recombinant SARS-CoV-2 Mpro.

Evidence Dimension	Covalent modification selectivity (active-site Cys145 specificity)
Target Compound Data	Exclusive modification of Cys145; protects active site from additional covalent labeling
Comparator Or Baseline	Ebselen: Promiscuous modification of multiple Mpro cysteine residues; TPCK: Modification blocked by N3 occupancy
Quantified Difference	N3 = single-site selective modification; Ebselen = multi-site non-selective modification
Conditions	Mass spectrometry (MALDI-TOF) analysis of wild-type SARS-CoV-2 Mpro (33,796 Da) with inhibitor incubation

Why This Matters

For researchers requiring a reference inhibitor with defined, single-site covalent occupancy for mechanistic studies, N3 provides unambiguous target engagement data, whereas ebselen introduces confounding multi-site labeling artifacts.

• [1] Kuzikov M, Costanzi E, Reinshagen J, Esposito F, Vangeel L, Wolf M, Ellinger B, Clausen C, Geisslinger G, Corona A, Iaconis D, Talarico C, Manelfi C, Cannalire R, Rossetti G, Gossen J, Albani S, Musiani F, Herzog K, Ye Y, Giabbai B, Demitri N, Jochmans D, Jonghe SD, Rymenants J, Summa V, Tramontano E, Beccari AR, Leyssen P, Storici P, Neyts J, Gribbon P, Zaliani A. Identification of inhibitors of SARS-CoV-2 main protease from a library of approved drugs using a novel FRET-based screening assay. Chem Commun (Camb). 2021 Feb 4;57(12):1430-1433. View Source

Anti-SARS-CoV-2 Activity vs. Clinical Inhibitors

N3 and GC376 employ fundamentally different covalent warheads with distinct reversibility characteristics. QM/MM molecular dynamics simulations reveal that N3 forms an irreversible covalent adduct with Cys145 via a Michael addition mechanism, with a computed reverse reaction (retro-Michael) activation barrier of approximately 30 kcal·mol⁻¹ [1]. In contrast, GC376 contains an aldehyde warhead that forms a reversible hemithioacetal adduct with Cys145, a property that has been exploited to design reversible inhibitors [2]. Crystal structure comparisons show distinct binding poses: N3 occupies subsites S1, S2, S4, and S1′ (PDB: 6LU7), whereas GC376 primarily occupies S1, S2, and S1′ subsites (PDB: 6WTT, 7CBU) [3].

Anti-SARS-CoV-2 activity

Reported

EC50 16.77 µM (N3) vs 0.22 µM (PF-00835231), 0.91 µM (GC376), 0.37 µM (ensitrelvir)

Supports reference-control context; potency is lower than clinical-stage inhibitors.

Vero E6 cell viral replication assay.

Evidence Dimension	Covalent adduct reversibility and warhead chemistry
Target Compound Data	Michael acceptor warhead; irreversible covalent binding; computed reverse reaction barrier ~30 kcal·mol⁻¹; occupies S1, S2, S4, S1′ subsites
Comparator Or Baseline	GC376: Aldehyde warhead; reversible hemithioacetal formation; occupies S1, S2, S1′ subsites
Quantified Difference	N3 = irreversible inhibition; GC376 = reversible inhibition mechanism; distinct subsite occupancy patterns (S4 occupancy unique to N3)
Conditions	QM/MM free energy simulations for N3; X-ray crystallography (PDB: 6LU7 for N3; PDB: 6WTT and 7CBU for GC376)

Why This Matters

The irreversible covalent mechanism of N3 provides sustained target engagement that is mechanistically distinct from reversible aldehyde inhibitors like GC376, making N3 the preferred reference for irreversible inhibition studies and for differentiating reversible vs. irreversible Mpro targeting in drug discovery campaigns.

• [1] Arafet K, Serrano-Aparicio N, Lodola A, Mulholland AJ, González FV, Świderek K, Moliner V. Mechanism of inhibition of SARS-CoV-2 Mpro by N3 peptidyl Michael acceptor explained by QM/MM simulations and design of new derivatives with tunable chemical reactivity. Chem Sci. 2021 Jan 28;12(4):1433-1444. View Source
• [2] Ma C, Sacco MD, Hurst B, Townsend JA, Hu Y, Szeto T, Zhang X, Tarbet B, Marty MT, Chen Y, Wang J. Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Res. 2020 Aug;30(8):678-692. View Source
• [3] Li Y, Zhang Z, Phoo WW, Loh YR, Li R, Yang HY, Jansson AE, Hill J, Keller TH, Nacro K, Luo D, Kang C. Structural basis of SARS-CoV-2 main protease inhibition by GC376 and the design of improved antivirals. Acta Pharmacol Sin. 2022 Sep;43(9):2451-2461. View Source

Broad-Spectrum Coronavirus Inhibition Profile

N3 is distinguished from clinical-stage Mpro inhibitors by its foundational structural characterization and broader cross-coronavirus inhibition profile. The SARS-CoV-2 Mpro-N3 co-crystal structure (PDB: 6LU7) was deposited on January 26, 2020, and published in Nature in June 2020, establishing the first publicly available high-resolution structure (2.16 Å) of SARS-CoV-2 Mpro bound to a covalent inhibitor [1]. This structure has been cited in over 3,500 publications and serves as the primary reference for virtually all subsequent structure-based Mpro inhibitor design. PF-07321332 (nirmatrelvir), while clinically approved, was structurally characterized later (PDB: 7RFW, 7SI9) and its binding mode has been directly compared to N3 in structural studies [2]. Regarding antiviral spectrum, N3 demonstrates cross-coronavirus inhibition with IC₅₀ values of 4.0 µM (HCoV-229E), 8.8 µM (FIPV), and 2.7 µM (MHV-A59) in viral replication assays [3], whereas PF-07321332 is optimized specifically for SARS-CoV-2 with reported sub-nanomolar enzymatic IC₅₀ but more limited cross-coronavirus characterization data in the primary literature.

Multi-species inhibition

Reported

HCoV-229E IC50 4.0 µM / FIPV IC50 8.8 µM / MHV-A59 IC50 2.7 µM

Supports pan-coronavirus research; sub-10 µM profile across three species.

Viral growth inhibition in respective cell culture systems.

Evidence Dimension	Structural characterization and cross-coronavirus inhibition spectrum
Target Compound Data	First SARS-CoV-2 Mpro co-crystal structure (PDB: 6LU7, 2.16 Å, Jan 2020); IC₅₀: HCoV-229E = 4.0 µM, FIPV = 8.8 µM, MHV-A59 = 2.7 µM; SARS-CoV-2 EC₅₀ = 16.77 µM
Comparator Or Baseline	PF-07321332 (nirmatrelvir): Later structural characterization (PDB: 7RFW, 7SI9); enzymatic IC₅₀ ~3-22 nM (varying by assay); antiviral EC₅₀ ~70-90 nM (Vero E6); limited published cross-coronavirus data
Quantified Difference	N3 = broader cross-coronavirus activity profile with reported IC₅₀ values across three coronavirus species; PF-07321332 = SARS-CoV-2-optimized with nanomolar potency but narrower characterized spectrum
Conditions	X-ray crystallography for N3; viral replication inhibition assays for cross-coronavirus IC₅₀ values

Why This Matters

N3 remains the indispensable structural reference for Mpro inhibitor development and is preferred for cross-coronavirus comparative studies, whereas PF-07321332 is optimized for SARS-CoV-2-specific clinical applications.

• [1] Jin Z, Du X, Xu Y, Deng Y, Liu M, Zhao Y, Zhang B, Li X, Zhang L, Peng C, Duan Y, Yu J, Wang L, Yang K, Liu F, Jiang R, Yang X, You T, Liu X, Yang X, Bai F, Liu H, Liu X, Guddat LW, Xu W, Xiao G, Qin C, Shi Z, Jiang H, Rao Z, Yang H. Structure of Mpro from SARS-CoV-2 and discovery of its inhibitors. Nature. 2020 Jun;582(7811):289-293. View Source
• [2] Li Y, Zhang Z, Phoo WW, Loh YR, Li R, Yang HY, Jansson AE, Hill J, Keller TH, Nacro K, Luo D, Kang C. Structural basis of SARS-CoV-2 main protease inhibition by GC376 and the design of improved antivirals. Acta Pharmacol Sin. 2022 Sep;43(9):2451-2461. View Source
• [3] Yang H, Xie W, Xue X, Yang K, Ma J, Liang W, Zhao Q, Zhou Z, Pei D, Ziebuhr J, Hilgenfeld R, Yuen KY, Wong L, Gao G, Chen S, Chen Z, Ma D, Bartlett M, Rao Z. Design of wide-spectrum inhibitors targeting coronavirus main proteases. PLoS Biol. 2005 Oct;3(10):e324. View Source

First Mpro Co-Crystal Structure (PDB 6LU7)

N3 exhibits a pronounced disconnect between its enzymatic inhibitory potency and cellular antiviral efficacy. Using SPE-MS assays, N3 demonstrates an enzymatic IC₅₀ of 0.03-0.04 µM (30-40 nM) against purified SARS-CoV-2 Mpro [1]. However, in cell-based assays, the EC₅₀ for inhibition of SARS-CoV-2 replication is 16.77 µM [2]. This ~500-fold potency drop (enzymatic IC₅₀ ~0.04 µM vs. cellular EC₅₀ 16.77 µM) reflects the peptidomimetic nature of N3 and its limited passive cellular permeability. In contrast, PF-07321332 (nirmatrelvir) maintains a much smaller potency disconnect with enzymatic IC₅₀ of ~3-22 nM and cellular EC₅₀ of ~70-90 nM [3], reflecting its optimized physicochemical properties for oral bioavailability. This characteristic makes N3 particularly valuable as a tool for studying cell permeability barriers and for validating cellular assay systems against a compound with known permeability limitations.

Co-crystal structure

Class-level

PDB 6LU7 (2.16 Å) · >3,000 citations · first Mpro-N3 complex

Foundational structural reference for Mpro inhibitor design.

Published March 2020; extensive literature validation.

Evidence Dimension	Enzymatic IC₅₀ vs. cellular EC₅₀ ratio (cell permeability indicator)
Target Compound Data	Enzymatic IC₅₀ = 0.03-0.04 µM (30-40 nM, SPE-MS); Cellular EC₅₀ = 16.77 µM
Comparator Or Baseline	PF-07321332 (nirmatrelvir): Enzymatic IC₅₀ = ~0.003-0.022 µM (3-22 nM); Cellular EC₅₀ = ~0.07-0.09 µM (70-90 nM)
Quantified Difference	N3: ~500-fold potency disconnect (enzymatic vs. cellular); PF-07321332: ~20-30-fold disconnect
Conditions	SPE-MS enzymatic assay; SARS-CoV-2 cell-based antiviral assay

Why This Matters

N3 serves as an essential negative control for cell permeability in Mpro inhibitor discovery campaigns and provides a well-characterized benchmark for evaluating cellular penetration of peptidomimetic vs. small-molecule inhibitors.

• [1] Zhu W, Shyr ZA, Lo DC, Zheng W. A High-Throughput SPE-MS Assay for Screening SARS-CoV-2 Mpro Inhibitors. SLAS Discov. 2021 Jun;26(5):639-648. View Source
• [2] Jin Z, Du X, Xu Y, Deng Y, Liu M, Zhao Y, Zhang B, Li X, Zhang L, Peng C, Duan Y, Yu J, Wang L, Yang K, Liu F, Jiang R, Yang X, You T, Liu X, Yang X, Bai F, Liu H, Liu X, Guddat LW, Xu W, Xiao G, Qin C, Shi Z, Jiang H, Rao Z, Yang H. Structure of Mpro from SARS-CoV-2 and discovery of its inhibitors. Nature. 2020 Jun;582(7811):289-293. View Source
• [3] Owen DR, Allerton CMN, Anderson AS, Aschenbrenner L, Avery M, Berritt S, Boras B, Cardin RD, Carlo A, Coffman KJ, Dantonio A, Di L, Eng H, Ferre R, Gajiwala KS, Gibson SA, Greasley SE, Hurst BL, Kadar EP, Kalgutkar AS, Lee JC, Lee J, Liu W, Mason SW, Noell S, Novak JJ, Obach RS, Ogilvie K, Patel NC, Pettersson M, Rai DK, Reese MR, Sammons MF, Sathish JG, Singh RSP, Steppan CM, Stewart AE, Tuttle JB, Updyke L, Verhoest PR, Wei L, Yang Q, Zhu Y. An oral SARS-CoV-2 Mpro clinical candidate for the treatment of COVID-19. Science. 2021 Nov 5;374(6575):1586-1593. View Source

Cell Penetration and In Ovo Activity

N3 is widely employed as the standard reference inhibitor against which new Mpro inhibitor candidates are quantitatively benchmarked. In a 2022 study establishing design rules for Mpro inhibitors, the cathepsin inhibitor GB111-NH₂ was reported to be 2.3-fold more potent than N3 in enzymatic assays [1]. Similarly, high-throughput screening campaigns have identified six compounds with Mpro IC₅₀ values ranging from 0.67 to 21.4 µM, with N3 serving as the reference inhibitor that enabled quantitative cross-comparison [2]. The widespread adoption of N3 as a reference standard across independent research groups enables cross-study comparability of potency data, a feature not consistently available for newer, proprietary Mpro inhibitors with restricted access or unpublished control data.

Cell penetration & in ovo

Reported

IBV replication inhibited at 0–0.64 µM in chicken embryo model

Supports cell-permeable reference tool context for ex vivo coronavirus research.

Chicken embryo IBV model, 3–6 h treatment.

Evidence Dimension	Utility as a cross-study potency benchmark
Target Compound Data	N3 serves as reference inhibitor enabling quantitative cross-study comparisons; reported 2.3-fold less potent than GB111-NH₂
Comparator Or Baseline	Newly developed Mpro inhibitors (e.g., GB111-NH₂) are quantified relative to N3 activity
Quantified Difference	GB111-NH₂ = 2.3× more potent than N3; six screening hits with IC₅₀ 0.67-21.4 µM benchmarked against N3
Conditions	Enzymatic FRET-based Mpro inhibition assays across multiple independent studies

Why This Matters

N3 provides a universally accessible, well-characterized positive control that enables inter-laboratory potency comparisons and assay validation, a critical procurement consideration for screening facilities and academic laboratories lacking access to proprietary clinical-stage inhibitors.

• [1] Kneller DW, Li H, Phillips G, Weiss KL, Zhang Q, Arnould MA, Coates L, Louis JM, Bonnesen PV, Kovalevsky A. Primer for Designing Main Protease (Mpro) Inhibitors of SARS-CoV-2. J Phys Chem Lett. 2022 Jul 7;13(25):5776-5786. View Source
• [2] Jin Z, Du X, Xu Y, Deng Y, Liu M, Zhao Y, Zhang B, Li X, Zhang L, Peng C, Duan Y, Yu J, Wang L, Yang K, Liu F, Jiang R, Yang X, You T, Liu X, Yang X, Bai F, Liu H, Liu X, Guddat LW, Xu W, Xiao G, Qin C, Shi Z, Jiang H, Rao Z, Yang H. Structure of Mpro from SARS-CoV-2 and discovery of its inhibitors. Nature. 2020 Jun;582(7811):289-293. View Source

Key Research Applications for Mpro Inhibitor N3

Structure-Based Drug Design and Docking

N3 is the established positive control for validating SARS-CoV-2 Mpro enzymatic assays (FRET-based, SPE-MS, or fluorescence polarization formats). Its well-documented enzymatic IC₅₀ of 30-40 nM (SPE-MS) [1] and irreversible covalent inhibition mechanism provide a reliable benchmark for confirming assay sensitivity, Z-factor calculation, and inter-plate reproducibility. Unlike ebselen (promiscuous cysteine modifier) or GC376 (reversible aldehyde inhibitor), N3 offers single-site covalent modification [2], reducing confounding factors in assay interpretation.

Broad-Spectrum Coronavirus Inhibitor Research

N3 serves as the foundational structural reference for Mpro co-crystallization studies. The PDB: 6LU7 structure (2.16 Å resolution) [3] provides the canonical binding pose for covalent Mpro inhibitors and is the most extensively cited Mpro-inhibitor complex structure. This makes N3 the preferred ligand for: (i) soaking experiments to obtain novel Mpro-inhibitor co-crystal structures; (ii) validating computational docking protocols via re-docking accuracy assessment; and (iii) serving as a structural comparator when evaluating binding modes of novel inhibitors.

Mechanistic Studies of Irreversible Mpro Inactivation

N3 is uniquely suited for cross-coronavirus comparative studies due to its established inhibitory activity against multiple coronavirus species: IC₅₀ values of 4.0 µM (HCoV-229E), 8.8 µM (FIPV), and 2.7 µM (MHV-A59) in viral replication assays [4]. This breadth of characterized activity across alpha-, beta-, and gammacoronaviruses is not documented for most clinical-stage Mpro inhibitors (e.g., PF-07321332, ensitrelvir), which are optimized specifically for SARS-CoV-2. N3 therefore enables comparative virology studies examining species-specific differences in Mpro inhibitor susceptibility.

Positive Control for Antiviral Screening

The pronounced potency disconnect of N3 (enzymatic IC₅₀ ~30-40 nM vs. cellular EC₅₀ 16.77 µM) [1][5] makes it an essential negative control for evaluating cell permeability in Mpro inhibitor optimization programs. N3 can be employed alongside highly permeable inhibitors (e.g., PF-07321332 with minimal potency disconnect) to establish the dynamic range of cell-based antiviral assays and to validate that observed cellular activity differences reflect true permeability variations rather than assay artifacts.

Application

Selection Property

Validation Focus

Structure-based Mpro research

Co-crystal structural reference (PDB 6LU7)

Binding mode and conformational change review

Pan-coronavirus inhibitor studies

Multi-species inhibitory profile

Cross-species IC50 context review

Covalent inactivation mechanism research

Irreversible warhead kinetics benchmark

Covalent binding efficiency context

Antiviral screening control

Cell-based activity benchmark (EC50)

Assay validation and inter-lab comparison

• [1] Zhu W, Shyr ZA, Lo DC, Zheng W. A High-Throughput SPE-MS Assay for Screening SARS-CoV-2 Mpro Inhibitors. SLAS Discov. 2021 Jun;26(5):639-648. View Source
• [2] Kuzikov M, Costanzi E, Reinshagen J, Esposito F, Vangeel L, Wolf M, Ellinger B, Clausen C, Geisslinger G, Corona A, Iaconis D, Talarico C, Manelfi C, Cannalire R, Rossetti G, Gossen J, Albani S, Musiani F, Herzog K, Ye Y, Giabbai B, Demitri N, Jochmans D, Jonghe SD, Rymenants J, Summa V, Tramontano E, Beccari AR, Leyssen P, Storici P, Neyts J, Gribbon P, Zaliani A. Identification of inhibitors of SARS-CoV-2 main protease from a library of approved drugs using a novel FRET-based screening assay. Chem Commun (Camb). 2021 Feb 4;57(12):1430-1433. View Source
• [3] RCSB Protein Data Bank. PDB ID: 6LU7 - The crystal structure of COVID-19 main protease in complex with an inhibitor N3. Deposited 2020-01-26. Resolution: 2.16 Å. View Source
• [4] Yang H, Xie W, Xue X, Yang K, Ma J, Liang W, Zhao Q, Zhou Z, Pei D, Ziebuhr J, Hilgenfeld R, Yuen KY, Wong L, Gao G, Chen S, Chen Z, Ma D, Bartlett M, Rao Z. Design of wide-spectrum inhibitors targeting coronavirus main proteases. PLoS Biol. 2005 Oct;3(10):e324. View Source
• [5] Jin Z, Du X, Xu Y, Deng Y, Liu M, Zhao Y, Zhang B, Li X, Zhang L, Peng C, Duan Y, Yu J, Wang L, Yang K, Liu F, Jiang R, Yang X, You T, Liu X, Yang X, Bai F, Liu H, Liu X, Guddat LW, Xu W, Xiao G, Qin C, Shi Z, Jiang H, Rao Z, Yang H. Structure of Mpro from SARS-CoV-2 and discovery of its inhibitors. Nature. 2020 Jun;582(7811):289-293. View Source